7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione

• IUPAC Name: 7,7-dimethyl-1,2-diphenyl-5,8-dihydropyrano[4,3-d]pyrimidine-4-thione
• InChI: InChI=1S/C21H20N2OS/c1-21(2)13-18-17(14-24-21)20(25)22-19(15-9-5-3-6-10-15)23(18)16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3
• InChI Key: NTGGLIXMZIOCFU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(CO1)C(=S)N=C(N2C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C21H20N2OS
• Molecular Weight: 348.5 g/mol

Description

7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione (DDPT) is a heterocyclic compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. DDPT has been found to exhibit a wide range of biological activities, including antitumor, antifungal, and antibacterial properties.

Mechanism of Action

The mechanism of action of 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione is not fully understood, but it is believed to involve the inhibition of DNA synthesis and the induction of apoptosis in cancer cells. 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione has also been found to disrupt the cell membrane of bacteria and fungi, leading to cell death.
Biochemical and Physiological Effects:
7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione has been found to exhibit a wide range of biochemical and physiological effects. In addition to its antitumor, antifungal, and antibacterial properties, 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione has been shown to have antioxidant and anti-inflammatory activities. 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione has also been found to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One advantage of using 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione in lab experiments is its wide range of biological activities, which makes it a potential candidate for the development of new drugs. However, one limitation is the complex synthesis method, which may make it difficult to produce large quantities of 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione for use in experiments.

Future Directions

There are several future directions for research on 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione. One area of interest is the development of new drugs based on 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione's antitumor, antifungal, and antibacterial properties. Another area of interest is the study of 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione's mechanism of action, which may lead to the development of more effective drugs. Additionally, research on the protective effects of 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione on the liver and kidneys may lead to the development of new treatments for liver and kidney diseases.

Synthesis Methods

7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione can be synthesized through a multi-step process involving the reaction of 3-amino-2-cyano-4H-pyran with 2,3-diphenylcycloprop-2-en-1-one in the presence of a catalyst. The resulting intermediate is then treated with thiourea to yield 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione.

Scientific Research Applications

7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione has been the subject of several scientific studies due to its potential applications in the field of medicinal chemistry. Research has shown that 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione exhibits antitumor activity by inducing apoptosis in cancer cells. 7,7-dimethyl-1,2-diphenyl-1,5,7,8-tetrahydro-4H-pyrano[4,3-d]pyrimidine-4-thione has also been found to have antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents.